Cas no 825-21-8 (4-(hydroxymethyl)-2-methylpyridine-3,5-diol)

• Product Name: 4-(hydroxymethyl)-2-methylpyridine-3,5-diol
• CAS No: 825-21-8
• MF: C₇H₁₀ClNO₃
• MW: 191.612201213837
• CID: 987889
• PubChem ID: 24190254
• Update Time: 2025-04-20

4-(hydroxymethyl)-2-methylpyridine-3,5-diol Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-2-methylpyridine-3,5-diol
• 4-(hydroxymethyl)-2-methylpyridine-3,5-diol,hydrochloride
• 825-21-8
• 4-(Hydroxymethyl)-2-methylpyridine-3,5-diol--hydrogen chloride (1/1)
• NSC-104957
• DTXSID00637779
• NSC104957
• 4-(hydroxymethyl)-2-methyl-pyridine-3,5-diol
• DS-014587

• Inchi： 1S/C7H9NO3.ClH/c1-4-7(11)5(3-9)6(10)2-8-4;/h2,9-11H,3H2,1H3;1H
• InChI Key： UGVMUEDWFRTGJJ-UHFFFAOYSA-N
• SMILES： Cl.OC1C(C)=NC=C(C=1CO)O

Computed Properties

• Exact Mass: 191.035
• Monoisotopic Mass: 191.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2

Experimental Properties

• Density: 1.415
• Boiling Point: 516.1°C at 760 mmHg
• Flash Point: 265.9°C
• Refractive Index: 1.637
• PSA: 73.58000
• LogP: 1.09550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines